{4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride

• IUPAC Name: 1-[4-[(4-chlorophenyl)methoxy]phenyl]-N-(pyridin-4-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C20H19ClN2O.ClH/c21-19-5-1-18(2-6-19)15-24-20-7-3-16(4-8-20)13-23-14-17-9-11-22-12-10-17;/h1-12,23H,13-15H2;1H
• InChI Key: IMRCCLGJPSQKTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCC2=CC=NC=C2)OCC3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C20H20Cl2N2O
• Molecular Weight: 375.3 g/mol

Description

{4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride, also known as TAK-659, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of protein kinase inhibitors and has shown promising results in the treatment of various diseases.

Mechanism of Action

{4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride exerts its pharmacological effects by inhibiting the activity of protein kinases, which are enzymes that regulate various cellular processes, including cell growth, proliferation, and differentiation. By blocking the activity of these enzymes, {4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride can prevent the proliferation of cancer cells and reduce inflammation in autoimmune disorders.
Biochemical and Physiological Effects:
{4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride has been shown to have several biochemical and physiological effects. It can inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It can also reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride in lab experiments is its specificity for certain protein kinases, which allows researchers to study the effects of inhibiting these enzymes in various disease models. However, one of the limitations of using {4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride is its potential toxicity, which can limit its clinical applications.

Future Directions

There are several future directions for research on {4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride. One potential avenue is to study its effectiveness in combination with other therapies, such as chemotherapy or immunotherapy, for the treatment of cancer. Another direction is to investigate its potential use in the treatment of autoimmune disorders and inflammatory diseases. Additionally, further research is needed to elucidate the mechanisms of action of {4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride and to identify potential biomarkers for patient selection.

Synthesis Methods

The synthesis of {4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride involves a series of chemical reactions that are carried out in a laboratory setting. The process starts with the reaction between 4-chlorobenzyl alcohol and 4-hydroxybenzyl alcohol, which leads to the formation of 4-[(4-chlorobenzyl)oxy]benzyl alcohol. This intermediate is then reacted with 4-pyridinylmethylamine to yield the final product, {4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride.

Scientific Research Applications

{4-[(4-chlorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. It has been shown to inhibit the activity of several protein kinases, including BTK, ITK, and JAK3, which play a critical role in the pathogenesis of these diseases.